Cas no 868982-56-3 (N'-{3-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-1,3-oxazolidin-2-ylmethyl}-N-methylethanediamide)

• Product Name: N'-{3-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-1,3-oxazolidin-2-ylmethyl}-N-methylethanediamide
• CAS No: 868982-56-3
• MF: C₁₅H₁₉N₃O₇S
• MW: 385.39226269722
• CID: 6477144
• Update Time: 2025-07-09

N'-{3-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-1,3-oxazolidin-2-ylmethyl}-N-methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-{3-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-1,3-oxazolidin-2-ylmethyl}-N-methylethanediamide
• Ethanediamide, N1-[[3-[(2,3-dihydro-1,4-benzodioxin-6-yl)sulfonyl]-2-oxazolidinyl]methyl]-N2-methyl-

• Inchi： 1S/C15H19N3O7S/c1-16-14(19)15(20)17-9-13-18(4-5-25-13)26(21,22)10-2-3-11-12(8-10)24-7-6-23-11/h2-3,8,13H,4-7,9H2,1H3,(H,16,19)(H,17,20)
• InChI Key： LXWZZSFCZOFYML-UHFFFAOYSA-N
• SMILES： C(NCC1N(S(C2=CC=C3OCCOC3=C2)(=O)=O)CCO1)(=O)C(NC)=O

Experimental Properties

• Density: 1.430±0.06 g/cm3(Predicted)
• pka: 11.08±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-{3-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-1,3-oxazolidin-2-ylmethyl}-N-methylethanediamide

Research Brief on N'-{3-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-1,3-oxazolidin-2-ylmethyl}-N-methylethanediamide (CAS: 868982-56-3)

In recent years, the compound N'-{3-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-1,3-oxazolidin-2-ylmethyl}-N-methylethanediamide (CAS: 868982-56-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a benzodioxine sulfonyl group and an oxazolidine ring, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential as a lead compound in drug development.

Recent research has highlighted the compound's role as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 868982-56-3 exhibits high selectivity for targeting protein kinases implicated in tumor growth, with IC50 values in the nanomolar range. This positions it as a viable candidate for further development in oncology therapeutics.

Another key area of investigation has been the compound's pharmacokinetic profile. Studies have shown that N'-{3-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-1,3-oxazolidin-2-ylmethyl}-N-methylethanediamide possesses favorable bioavailability and metabolic stability, as evidenced by in vivo models. Its ability to cross the blood-brain barrier also opens up potential applications in neurodegenerative diseases, though this requires further validation through clinical trials.

The synthetic pathways for 868982-56-3 have also been optimized in recent years, with researchers developing more efficient and scalable methods for its production. A 2022 publication in Organic Process Research & Development detailed a novel catalytic process that reduces byproduct formation and improves yield, making large-scale synthesis more feasible for industrial applications.

Despite these advancements, challenges remain. The compound's long-term toxicity and potential off-target effects are still under investigation. Preliminary data suggest a manageable safety profile, but comprehensive toxicological studies are needed to confirm these findings. Additionally, the structural complexity of the molecule presents formulation challenges that must be addressed to ensure stability and efficacy in drug products.

In conclusion, N'-{3-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-1,3-oxazolidin-2-ylmethyl}-N-methylethanediamide (CAS: 868982-56-3) represents a promising avenue for pharmaceutical development, particularly in oncology and inflammation. Continued research into its mechanisms, optimization of synthetic routes, and thorough preclinical evaluation will be critical to advancing this compound toward clinical applications.